Cas no 1361911-43-4 (5-(2,3-Dichlorophenyl)-3-hydroxypicolinic acid)

• Product Name: 5-(2,3-Dichlorophenyl)-3-hydroxypicolinic acid
• CAS No: 1361911-43-4
• MF: C₁₂H₇Cl₂NO₃
• MW: 284.094881296158
• CID: 4919291
• Update Time: 2025-05-25

5-(2,3-Dichlorophenyl)-3-hydroxypicolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-Dichlorophenyl)-3-hydroxypicolinic acid

• Inchi： 1S/C12H7Cl2NO3/c13-8-3-1-2-7(10(8)14)6-4-9(16)11(12(17)18)15-5-6/h1-5,16H,(H,17,18)
• InChI Key： WQQKZHSFKLSQSH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=NC(C(=O)O)=C(C=1)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 3.8
• Topological Polar Surface Area: 70.4

Additional information on 5-(2,3-Dichlorophenyl)-3-hydroxypicolinic acid

Comprehensive Overview of 5-(2,3-Dichlorophenyl)-3-hydroxypicolinic acid (CAS No. 1361911-43-4)

5-(2,3-Dichlorophenyl)-3-hydroxypicolinic acid (CAS No. 1361911-43-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the dichlorophenyl and hydroxypicolinic acid moieties, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

The compound's CAS number 1361911-43-4 serves as a critical identifier in regulatory and scientific databases, ensuring precise tracking in global supply chains. With the rise of AI-driven drug discovery and computational chemistry, this compound has been highlighted in virtual screening studies due to its favorable pharmacokinetic properties. Its hydroxyl group and aromatic chlorination contribute to its solubility and binding affinity, making it a candidate for further optimization in medicinal chemistry.

In recent years, the demand for high-purity intermediates like 5-(2,3-Dichlorophenyl)-3-hydroxypicolinic acid has surged, driven by advancements in green chemistry and sustainable synthesis methods. Environmental concerns and regulatory pressures have led to innovations in catalytic processes, reducing waste and improving yields for such compounds. This aligns with the growing focus on ESG (Environmental, Social, and Governance) criteria in the chemical industry.

From a technical perspective, the compound's spectroscopic data (e.g., NMR, HPLC) and crystallographic properties are well-documented, facilitating its characterization in quality control labs. Its stability under various pH conditions and compatibility with common solvents enhance its utility in multi-step synthetic routes. These attributes are frequently searched by chemists seeking reliable building blocks for complex molecule assembly.

Another trending topic linked to this compound is its role in precision agriculture. While not directly a pesticide, derivatives of hydroxypicolinic acid have shown promise as chelating agents or growth regulators, addressing challenges like nutrient uptake in crops. This application resonates with the global push for sustainable farming and reduced chemical runoff, topics highly ranked in agricultural SEO queries.

In summary, 5-(2,3-Dichlorophenyl)-3-hydroxypicolinic acid (CAS No. 1361911-43-4) exemplifies the intersection of innovation and practicality in modern chemistry. Its versatility across pharmaceuticals, agrochemicals, and material science ensures its relevance in ongoing research, while its alignment with green chemistry principles and AI-aided design positions it as a compound of future interest.